Cas no 2097947-52-7 (N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide)

• Product Name: N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide
• CAS No: 2097947-52-7
• MF: C₁₃H₂₂N₂OS
• MW: 254.391582012177
• CID: 5048587
• Update Time: 2025-06-14

N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide
• N-cyclopropyl-N-(thiolan-3-yl)piperidine-2-carboxamide
• N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide

• Inchi： 1S/C13H22N2OS/c16-13(12-3-1-2-7-14-12)15(10-4-5-10)11-6-8-17-9-11/h10-12,14H,1-9H2
• InChI Key： KJONFNPBQBVAEC-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C(C1CCCCN1)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6

Additional information on N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide

Comprehensive Overview of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide (CAS No. 2097947-52-7)

The compound N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide (CAS No. 2097947-52-7) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate architecture, combining a piperidine core with cyclopropyl and tetrahydrothiophene moieties. This combination of functional groups makes it a promising candidate for targeting various biological pathways, particularly in the development of novel therapeutics for neurological and metabolic disorders.

In recent years, the demand for innovative small molecules like N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide has surged, driven by advancements in high-throughput screening and computational drug design. Researchers are particularly intrigued by its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of proteins implicated in a wide range of physiological processes. The tetrahydrothiophene ring, in particular, is known to enhance binding affinity and selectivity, making this compound a valuable scaffold for further optimization.

The synthesis of CAS No. 2097947-52-7 involves multi-step organic reactions, often starting from commercially available piperidine-2-carboxylic acid derivatives. Key steps include cyclopropylation and thiophene ring formation, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing the final product and ensuring its suitability for further biological evaluation.

One of the most frequently asked questions about N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide revolves around its potential applications in treating neurodegenerative diseases. Preliminary studies suggest that its unique structure may interact with dopamine receptors, offering a new avenue for addressing conditions like Parkinson's disease. Additionally, its metabolic stability and blood-brain barrier permeability are areas of active investigation, as these properties are critical for central nervous system-targeted therapies.

From an industrial perspective, the scalability of CAS No. 2097947-52-7 is a topic of keen interest. Pharmaceutical companies are exploring cost-effective and environmentally friendly synthetic routes to meet the growing demand. Green chemistry principles, such as the use of biocatalysts and solvent-free reactions, are being integrated into production processes to minimize waste and improve sustainability.

Another hot topic in the scientific community is the role of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide in personalized medicine. With the rise of genomic profiling and precision therapeutics, this compound's ability to target specific genetic mutations is being rigorously tested. Early-stage clinical trials are focusing on its efficacy in patient subgroups with distinct molecular signatures, paving the way for more tailored treatment approaches.

In summary, N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidine-2-carboxamide (CAS No. 2097947-52-7) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from GPCR modulation to neuroprotection, underscore its potential as a cornerstone in next-generation drug development. As research continues to unravel its mechanisms and optimize its properties, this compound is poised to make significant contributions to the advancement of modern medicine.